Cas no 874372-96-0 (Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-3,5-dimethyl-)

Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-3,5-dimethyl- structure
874372-96-0 structure
Product Name:Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-3,5-dimethyl-
CAS No:874372-96-0
MF:C15H22N2O2S
MW:294.412382602692
CID:1902626
PubChem ID:43119930
Update Time:2025-04-21

Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-3,5-dimethyl-
    • 5-(3,5-dimethyl-piperidine-1-sulfonyl)-2,3-dihydro-1H-indole
    • SCHEMBL1156423
    • DB-306172
    • 874372-96-0
    • Inchi: 1S/C15H22N2O2S/c1-11-7-12(2)10-17(9-11)20(18,19)14-3-4-15-13(8-14)5-6-16-15/h3-4,8,11-12,16H,5-7,9-10H2,1-2H3
    • InChI Key: ONZZJAHVEBRGRE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(CCN2)C=1)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

  • Exact Mass: 294.14
  • Monoisotopic Mass: 294.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8A^2
  • XLogP3: 2.8
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